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Compound of Interest

trans-1,2-Cyclohexanedicarboxylic
Compound Name: o
aci

Cat. No.: B049998

An In-depth Technical Guide to trans-1,2-Cyclohexanedicarboxylic Acid

This guide provides essential information regarding the physicochemical properties of trans-
1,2-Cyclohexanedicarboxylic acid, tailored for researchers, scientists, and professionals in
drug development.

Core Compound Data

trans-1,2-Cyclohexanedicarboxylic acid is a dicarboxylic acid featuring two carboxyl groups
on a cyclohexane ring in a trans configuration.[1] This stereoisomeric arrangement
distinguishes it from its cis-isomer and is crucial to its chemical and physical properties.[1] It
typically appears as a white crystalline solid.[1]

Physicochemical Properties

A summary of the key quantitative data for trans-1,2-Cyclohexanedicarboxylic acid is
presented below for straightforward reference.
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Property Value Source
Chemical Formula CsH1204 [L1121[31[4115]
Molecular Weight 172.18 g/mol [21[3]1[5][6][7]
CAS Number 2305-32-0 [1][2][3][41[6]
Appearance White crystalline powder [1][6]
Melting Point 228-230 °C [6]

Solubility in Water 2 g/L (at 20 °C) [1]

Experimental Protocols

Detailed experimental methodologies are critical for the replication and advancement of
scientific research. Below is a purification protocol for trans-1,2-Cyclohexanedicarboxylic
acid.

Purification by Recrystallization

A common method for purifying trans-1,2-Cyclohexanedicarboxylic acid involves
recrystallization. The compound can be crystallized from a mixture of benzene and ether.[8] An
alternative and frequently cited method involves the use of hot water, leveraging the
compound's temperature-dependent solubility.

Protocol:

e Dissolve the crude trans-1,2-Cyclohexanedicarboxylic acid in a minimal amount of boiling
water.

¢ Once fully dissolved, allow the solution to cool slowly to room temperature.

» As the solution cools, the solubility of the acid will decrease, leading to the formation of

crystals.
o Further cooling in an ice bath can enhance the yield of the crystals.

o Collect the purified crystals by vacuum filtration.
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» Wash the crystals with a small amount of cold water to remove any remaining soluble

impurities.
» Dry the crystals, typically in a desiccator or a low-temperature oven.

Conceptual Diagrams

Visualizing the relationships and structures of chemical compounds is essential for a

comprehensive understanding.
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Caption: Isomerization of the cis-anhydride to the trans-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Page loading... [guidechem.com]

e 2. 1,2-Cyclohexanedicarboxylic acid, trans- [webbook.nist.gov]

¢ 3. scbt.com [scbt.com]

¢ 4. pschemicals.com [pschemicals.com]

e 5. trans-1,2-Cyclohexanedicarboxylic acid, 98% | Fisher Scientific [fishersci.ca]
e 6. trans-1,2-Cyclohexanedicarboxylic acid 95 2305-32-0 [sigmaaldrich.com]

e 7.(1R,2R)-(-)-1,2-Cyclohexanedicarboxylic acid | C8H1204 | CID 720895 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 8. trans-1,2-Cyclohexanedicarboxylic acid | 2305-32-0 [chemicalbook.com]

 To cite this document: BenchChem. [molecular weight and formula of trans-1,2-
Cyclohexanedicarboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049998#molecular-weight-and-formula-of-trans-1-2-
cyclohexanedicarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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